Cas no 957205-72-0 (Methyl 3-methyl-4-(trifluoromethyl)benzoate)

Methyl 3-methyl-4-(trifluoromethyl)benzoate structure

957205-72-0 structure

Product Name:Methyl 3-methyl-4-(trifluoromethyl)benzoate

CAS No:957205-72-0

MF:C₁₀H₉F₃O₂

MW:218.172473669052

MDL:MFCD14698071

CID:2189386

PubChem ID:46311170

Update Time:2024-10-25

Methyl 3-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-4-trifluoromethylbenzoic acid methyl ester
- methyl 3-methyl-4-(trifluoromethyl)benzoate
- 3-METHYL-4-(TRIFLUOROMETHYL)BENZOIC ACID METHYL ESTER
- DRGOQPBBHLQCFB-UHFFFAOYSA-N
- AM805861
- Benzoic acid, 3-methyl-4-(trifluoromethyl)-, methyl ester
- Methyl 3-methyl-4-(trifluoromethyl)benzoate (ACI)
- 957205-72-0
- DB-304763
- EN300-9438753
- CS-0102018
- SCHEMBL3903076
- AKOS027255457
- methyl3-methyl-4-(trifluoromethyl)benzoate
- AS-39686
- MFCD14698071
- Methyl 3-methyl-4-(trifluoromethyl)benzoate
- MDL： MFCD14698071
- Inchi： 1S/C10H9F3O2/c1-6-5-7(9(14)15-2)3-4-8(6)10(11,12)13/h3-5H,1-2H3
- InChI Key： DRGOQPBBHLQCFB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)OC)=CC=1C)(F)F

Computed Properties

Exact Mass: 218.05546401g/mol
Monoisotopic Mass: 218.05546401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 3

Methyl 3-methyl-4-(trifluoromethyl)benzoate Pricemore >>

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Chemenu	CM323481-1g	Methyl 3-methyl-4-(trifluoromethyl)benzoate	957205-72-0	95%	1g	$728	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GU698-5g	Methyl 3-methyl-4-(trifluoromethyl)benzoate	957205-72-0	95%	5g	2785.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GU698-1g	Methyl 3-methyl-4-(trifluoromethyl)benzoate	957205-72-0	95%	1g	927.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GU698-200mg	Methyl 3-methyl-4-(trifluoromethyl)benzoate	957205-72-0	95%	200mg	311.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NU370-200mg	Methyl 3-methyl-4-(trifluoromethyl)benzoate	957205-72-0	95%	200mg	367CNY	2021-05-07
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TRC	M320490-10mg	Methyl 3-methyl-4-(trifluoromethyl)benzoate	957205-72-0		10mg	$81.00	2023-05-17
TRC	M320490-50mg	Methyl 3-methyl-4-(trifluoromethyl)benzoate	957205-72-0		50mg	$316.00	2023-05-17
TRC	M320490-100mg	Methyl 3-methyl-4-(trifluoromethyl)benzoate	957205-72-0		100mg	$523.00	2023-05-17

Methyl 3-methyl-4-(trifluoromethyl)benzoate Production Method

Production Method 1

13061-96-6

13061-96-6

455941-82-9

455941-82-9

957205-72-0

957205-72-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane , Water ; 12 h, 120 °C

Reference

: Preparation of hydrazide compound derivative and its application in treatment of orthopoxvirus infection

, China, , ,

Production Method 2

5471-81-8

5471-81-8

680-15-9

680-15-9

957205-72-0

957205-72-0

Reaction Conditions

1.1 Reagents: Cuprous iodide Solvents: Dimethylformamide ; 4 h, 90 °C

Reference

: Preparation of heteroarylamide derivatives as immunosuppressants with S1P agonist activity

, Japan, , ,

Methyl 3-methyl-4-(trifluoromethyl)benzoate Raw materials

Methyl 3-methyl-4-(trifluoromethyl)benzoate Preparation Products

Methyl 3-methyl-4-(trifluoromethyl)benzoate (957205-72-0)

Methyl 3-methyl-4-(trifluoromethyl)benzoate Related Literature

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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